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Compound of Interest

Compound Name:
Chloro(dicyclohexylphenylphosphi

ne)gold(I)

Cat. No.: B159700 Get Quote

In-Depth Technical Guide:
Chloro(dicyclohexylphenylphosphine)gold(I)
Audience: Researchers, scientists, and drug development professionals.

This guide provides core data on Chloro(dicyclohexylphenylphosphine)gold(I), a stable and

commonly used gold(I) catalyst precursor essential for various organic transformations. Its

utility in modern organic synthesis stems from its ability to generate a highly reactive cationic

gold(I) catalyst.

Physicochemical Properties
The fundamental molecular characteristics of Chloro(dicyclohexylphenylphosphine)gold(I)
are summarized below.

Property Data

Molecular Formula C₁₈H₂₆AuClP[1]

Molecular Weight 506.8 g/mol [1][2]

Alternate Formula [AuCl(P(C₆H₅)(C₆H₁₁)₂)][2]
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Structural Information
The complex features a two-coordinate, linear geometry typical for Gold(I) complexes. X-ray

diffraction studies have confirmed its molecular structure, revealing a P-Au-Cl bond angle of

approximately 178.3°.[2] The gold atom is coordinated to the phosphorus atom of the

dicyclohexylphenylphosphine ligand and a chloride ion.

Below is a diagram illustrating the key components of the

Chloro(dicyclohexylphenylphosphine)gold(I) complex.
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Caption: Key components of the Chloro(dicyclohexylphenylphosphine)gold(I) molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Chloro(dicyclohexylphenylphosphine)gold(I) molecular
weight and formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b159700#chloro-dicyclohexylphenylphosphine-gold-i-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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